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Compound of Interest

Compound Name: 2-Cyclohexylethylamine

Cat. No.: B1584594 Get Quote

Technical Support Center: 2-
Cyclohexylethylamine
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the best practices for handling and storing 2-
Cyclohexylethylamine. Below you will find troubleshooting guides and frequently asked

questions to ensure safe and effective use in your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Cyclohexylethylamine?

A1: 2-Cyclohexylethylamine is a corrosive and flammable liquid and vapor.[1][2][3] It can

cause severe skin burns and eye damage.[1][2] Inhalation, ingestion, or skin contact may be

harmful.[2] It is also noted to be air-sensitive.

Q2: What personal protective equipment (PPE) is required when handling this chemical?

A2: When handling 2-Cyclohexylethylamine, it is crucial to wear appropriate PPE, including

chemical-resistant gloves (e.g., nitrile), chemical safety goggles or a face shield, and a lab coat

or chemical-resistant apron.[4] All handling of open containers should be conducted in a well-

ventilated area, preferably within a chemical fume hood.

Q3: What are the recommended storage conditions for 2-Cyclohexylethylamine?
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A3: 2-Cyclohexylethylamine should be stored in a cool, dry, and well-ventilated area, away

from sources of ignition.[5] It is recommended to store it at temperatures below 15°C, with

some suppliers suggesting a range of 2-8°C. Due to its air-sensitive nature, it should be stored

under an inert gas atmosphere, such as argon.[6] Keep containers tightly sealed and away

from incompatible materials.

Q4: What materials are incompatible with 2-Cyclohexylethylamine?

A4: 2-Cyclohexylethylamine is incompatible with strong oxidizing agents and strong acids.[1]

Contact with these substances can lead to violent reactions.

Q5: How should I dispose of 2-Cyclohexylethylamine waste?

A5: Waste 2-Cyclohexylethylamine must be treated as hazardous waste and disposed of in

accordance with local, state, and federal regulations.[7] Collect the waste in a designated,

properly labeled, and sealed container. Do not mix it with other waste streams unless

compatibility is confirmed.

Troubleshooting Guides
Issue 1: The compound has changed color (e.g.,
yellowing).

Possible Cause Troubleshooting Step

Air Sensitivity

The compound may have been exposed to air,

leading to degradation. It is known to be air-

sensitive.

Improper Storage
Storage at room temperature or in the presence

of light can accelerate degradation.

Contamination
The container may have been contaminated

with incompatible substances.

Solution: If the discoloration is minor, the purity should be checked (e.g., by GC or NMR)

before use. For future prevention, ensure the compound is stored under an inert atmosphere
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(e.g., argon or nitrogen), in a tightly sealed container, and in a cool, dark place as

recommended.

Issue 2: Inconsistent reaction results or low yield.
Possible Cause Troubleshooting Step

Compound Degradation
As mentioned above, the compound may have

degraded due to improper handling or storage.

Moisture Contamination
The presence of water can interfere with many

reactions involving amines.

Inaccurate Measurement

Due to its corrosive nature, ensure accurate and

precise measurement with appropriate

equipment.

Solution: Verify the purity of the 2-Cyclohexylethylamine. If degradation is suspected,

consider purifying the material (e.g., by distillation) or using a fresh batch. Ensure all

glassware is dry and reactions are performed under anhydrous conditions if required by the

specific protocol. Double-check all measurements and calculations.

Quantitative Data
Physical and Chemical Properties

Property Value

Molecular Formula C₈H₁₇N

Molecular Weight 127.23 g/mol

Appearance Colorless to almost colorless liquid

Boiling Point 96 °C at 40 mmHg

Melting Point Approximately -15 °C

Flash Point 51 °C

Specific Gravity 0.87
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Recommended Storage Conditions
Parameter Recommendation

Temperature <15°C (some sources recommend 2-8°C)

Atmosphere Inert gas (e.g., Argon)

Light Store in a dark place

Container Tightly sealed, compatible material

Experimental Protocols
Representative Experimental Protocol: Reductive
Amination
2-Cyclohexylethylamine can be synthesized via the reductive amination of cyclohexanone

with ethylamine. While 2-Cyclohexylethylamine is the product in this example, the principles

of handling it as a starting material in other reactions would be similar.

Objective: To synthesize 2-Cyclohexylethylamine from cyclohexanone and ethylamine using

a reducing agent.

Materials:

Cyclohexanone

Ethylamine (e.g., as a solution in a solvent)

Reducing agent (e.g., sodium cyanoborohydride or hydrogen with a catalyst like Pd/C)

Anhydrous solvent (e.g., methanol or ethanol)

Acid catalyst (optional, e.g., a small amount of acetic acid)

Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)

Magnetic stirrer and heating mantle
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Procedure:

In a round-bottom flask, dissolve cyclohexanone in the chosen anhydrous solvent.

Add the ethylamine solution to the flask. If using an acid catalyst, it can be added at this

stage.

Stir the mixture at room temperature for a designated period (e.g., 1-2 hours) to allow for the

formation of the imine intermediate.

Cool the reaction mixture in an ice bath.

Slowly add the reducing agent (e.g., sodium cyanoborohydride) portion-wise, monitoring the

temperature to keep it low.

After the addition is complete, allow the reaction to warm to room temperature and stir for

several hours or until the reaction is complete (monitored by TLC or GC).

Quench the reaction carefully, for example, by the slow addition of water or a dilute acid

solution.

Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

Wash the organic layer with brine, dry it over an anhydrous drying agent (e.g., sodium

sulfate), and filter.

Remove the solvent under reduced pressure.

Purify the crude product, for example, by distillation under reduced pressure, to obtain pure

2-Cyclohexylethylamine.

Visualizations
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Safe Handling Workflow for 2-Cyclohexylethylamine

Start: Need to use
2-Cyclohexylethylamine

Review Safety Data Sheet (SDS)

Wear Appropriate PPE:
- Chemical-resistant gloves
- Safety goggles/face shield

- Lab coat

Work in a
Chemical Fume Hood

Dispense Required Amount
(Use appropriate tools)

Tightly Seal Container
Under Inert Gas

End of Handling

Proceed with
experiment

Return to Proper Storage:
<15°C, dark, ventilated

Task complete

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Cyclohexylethylamine.
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Troubleshooting Common Issues

Issue Encountered:
- Discoloration

- Inconsistent Results

Verify Storage Conditions:
- Temperature <15°C?

- Under inert gas?
- Tightly sealed?

Check Purity
(e.g., GC, NMR)

Compound is Degraded

No

Purity is Acceptable

Yes

Purify (e.g., Distillation)
or Use New Batch

Proceed with Experiment
(with caution)

Click to download full resolution via product page

Caption: Troubleshooting workflow for common issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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